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CAS No.: 774243-35-5

Cat. No.: B1395941

Get Quote

Content Type: Technical Reference & Experimental Guide Audience: Medicinal Chemists,

Process Chemists, and DMPK Scientists Focus: 2,6-Dimethylthiomorpholine (Primary Isomer

of Interest)

Executive Summary: The Thio-Isosteric Advantage
Dimethylthiomorpholine (specifically the 2,6-dimethylthiomorpholine isomer) represents a

critical scaffold in modern drug discovery, serving as a lipophilic bioisostere of the ubiquitous

2,6-dimethylmorpholine. While the oxygen-containing morpholine is a staple for solubility

enhancement, the sulfur analog offers a strategic "lipophilic shift" (ΔLogP ≈ +1.0 to +1.5) while

maintaining the basicity required for target engagement.

This guide details the physicochemical behavior of 2,6-dimethylthiomorpholine, focusing on its

conformational dynamics, acid-base equilibria, and unique metabolic liabilities (S-oxidation)

that distinguish it from its ether counterpart.
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Structural & Conformational Analysis
The physicochemical profile of 2,6-dimethylthiomorpholine is dictated by its stereochemistry.

Unlike planar heterocycles, the thiomorpholine ring adopts a chair conformation to minimize

torsional strain.

Stereoisomerism: Cis vs. Trans
The introduction of methyl groups at the C2 and C6 positions creates two diastereomers:

Cis-isomer (Major): Both methyl groups adopt an equatorial orientation in the chair

conformation.[1][2] This is the thermodynamic product, minimizing 1,3-diaxial interactions.

Trans-isomer (Minor): One methyl is equatorial, and the other is axial.[1] This isomer suffers

from significant steric strain (approx.[1][2] 1.8 kcal/mol higher in energy) and is often

removed during purification.

The Sulfur Effect on Ring Geometry
The C-S bond length (1.82 Å) is significantly longer than the C-O bond (1.43 Å) in morpholine.

This results in a "puckered" ring shape, altering the vector of the nitrogen lone pair and subtly

changing the basicity compared to morpholine.

Visualization: Conformational Equilibrium
The following diagram illustrates the ring-flip mechanism and the thermodynamic preference for

the diequatorial cis-isomer.
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Caption: Conformational landscape of 2,6-dimethylthiomorpholine. The diequatorial cis-

conformer (Chair A) is the most stable species.

Key Physicochemical Parameters
The substitution of oxygen with sulfur fundamentally alters the molecular descriptors used in

Lead Optimization.

Lipophilicity (LogP/LogD)
Sulfur is less electronegative and more polarizable than oxygen, but it is also significantly more

lipophilic due to its poor hydrogen-bond accepting capability.

Morpholine LogP: ~ -0.86

Thiomorpholine LogP: ~ 0.60

2,6-Dimethylthiomorpholine LogP:1.5 – 1.8 (Experimental Est.)

Implication: This scaffold is excellent for improving blood-brain barrier (BBB) penetration in

CNS programs where morpholine analogs are too polar.

Basicity (pKa)
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Contrary to the trend in ethers/thioethers, thiomorpholines are generally more basic than

morpholines. The oxygen atom in morpholine exerts a strong electron-withdrawing inductive

effect (-I) on the nitrogen, lowering the pKa. Sulfur's inductive effect is weaker.

Compound pKa (Conjugate Acid) Electronic Driver

Morpholine 8.36 Strong -I effect of Oxygen

Thiomorpholine 9.00 Weaker -I effect of Sulfur

2,6-Dimethylthiomorpholine ~9.2 (Predicted)
Methyl (+I) effect further

increases basicity

Solubility Profile
Aqueous: Low to Moderate (Free base is an oil; Hydrochloride salt is highly soluble).

Organic: Miscible with DCM, EtOAc, Methanol.

Metabolic Stability: The S-Oxidation Liability
A critical consideration when using dimethylthiomorpholine is the metabolic "soft spot" at the

sulfur atom. Unlike the inert ether oxygen, the thioether is readily oxidized by Flavin-containing

Monooxygenases (FMOs) and Cytochrome P450s (CYPs).

Metabolic Pathway
The metabolism proceeds in two stages, drastically altering the physicochemical properties of

the drug molecule in vivo.

S-Oxidation: Conversion to the Sulfoxide (Chiral center created at Sulfur).

Sulfone Formation: Further oxidation to the achiral Sulfone.

Impact: The sulfone metabolite is significantly more polar (ΔLogP ~ -2.0 vs parent), which can

lead to rapid renal clearance or "metabolic switching" where the metabolite becomes the active

species.
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Caption: Metabolic trajectory of the thiomorpholine ring. S-oxidation is the primary clearance

pathway.

Experimental Protocols
Synthesis of 2,6-Dimethylthiomorpholine
Note: This protocol describes the cyclization route, analogous to the industrial synthesis of

morpholines but adapted for sulfur chemistry.

Reagents:

Bis(2-hydroxypropyl)sulfide (Precursor)

Ammonia (Anhydrous) or Benzylamine (for N-protection)

Catalyst: Alumina or Zeolite (Acidic)

Step-by-Step Workflow:

Precursor Preparation: React 1,2-propylene oxide with H2S or Na2S to generate bis(2-

hydroxypropyl)sulfide.

Cyclization:

Load the sulfide diol into a high-pressure autoclave.

Introduce anhydrous ammonia (excess, 3-5 eq).

Heat to 200–220°C over a dehydration catalyst (e.g., Al2O3) for 4-6 hours.

Work-up:
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Cool and vent ammonia.

Dissolve residue in dilute HCl (pH < 2) to extract the amine.

Wash aqueous layer with ether (removes non-basic sulfur byproducts).

Basify aqueous layer (pH > 12) with NaOH.

Extract product into DCM.

Purification (Isomer Separation):

Perform fractional distillation. The cis-isomer typically has a slightly higher boiling point

than the trans-isomer due to better packing/dipole moments, though separation is difficult.

Lab Scale Alternative: Recrystallization of the oxalate or hydrochloride salt often enriches

the thermodynamically stable cis-isomer.

Determination of pKa (Potentiometric Titration)
Objective: Accurate determination of the conjugate acid pKa.

Preparation: Dissolve 5 mg of 2,6-dimethylthiomorpholine hydrochloride in 20 mL of

degassed water/methanol (if solubility is limited, though salt should be water-soluble).

Titrant: 0.1 M KOH (standardized).

Execution:

Perform titration under N2 atmosphere to prevent carbonate formation.

Record pH vs. Volume added.

Calculate pKa using the Henderson-Hasselbalch equation at the half-equivalence point.

Expected Value: 9.0 – 9.4.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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